Cas no 2138201-58-6 (1H-2-Benzopyran-1-one, 3-acetyl-7-bromo-3,4-dihydro-3-methyl-)

• Product Name: 1H-2-Benzopyran-1-one, 3-acetyl-7-bromo-3,4-dihydro-3-methyl-
• CAS No: 2138201-58-6
• MF: C₁₂H₁₁BrO₃
• MW: 283.117943048477
• CID: 5259432
• Update Time: 2025-11-07

1H-2-Benzopyran-1-one, 3-acetyl-7-bromo-3,4-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 3-acetyl-7-bromo-3,4-dihydro-3-methyl-

• Inchi： 1S/C12H11BrO3/c1-7(14)12(2)6-8-3-4-9(13)5-10(8)11(15)16-12/h3-5H,6H2,1-2H3
• InChI Key： XQPBQIZKEKKFLB-UHFFFAOYSA-N
• SMILES： C1(C(C)=O)(C)OC(=O)C2=CC(Br)=CC=C2C1

Additional information on 1H-2-Benzopyran-1-one, 3-acetyl-7-bromo-3,4-dihydro-3-methyl-

1H-2-Benzopyran-1-one, 3-acetyl-7-bromo-3,4-dihydro-3-methyl

The compound 1H-2-Benzopyran-1-one, 3-acetyl-7-bromo-3,4-dihydro-3-methyl (CAS No. 2138201-58-6) is a highly specialized organic molecule with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities and structural versatility. The presence of the benzopyranone framework, along with substituents such as bromo, acetyl, and methyl groups, contributes to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of benzopyran derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The 7-bromo substitution in this compound is particularly intriguing, as bromine atoms are known to enhance the bioactivity of molecules by increasing their lipophilicity and stability. Additionally, the acetyl group at position 3 plays a crucial role in modulating the compound's reactivity and solubility, making it a promising candidate for further exploration in medicinal chemistry.

One of the most notable aspects of 1H-2-Benzopyran-1-one, 3-acetyl-7-bromo-3,4-dihydro-3-methyl is its ability to engage in various chemical reactions due to its functional groups. For instance, the keto group (C=O) at position 1 can participate in nucleophilic additions or condensation reactions, while the bromine atom at position 7 can act as an electrophilic site for substitution reactions. These reactive sites make the compound highly versatile in synthetic organic chemistry.

From a structural standpoint, the molecule exhibits a complex arrangement of rings and substituents. The benzopyranone ring system, which consists of a benzene ring fused with a gamma-pyrone ring, provides a rigid framework that can influence the compound's pharmacokinetic properties. The dihydro designation at positions 3 and 4 indicates partial saturation within the pyrone ring, which may affect the molecule's stability and interaction with biological targets.

Recent advancements in computational chemistry have allowed researchers to model the behavior of 1H-2-Benzopyran-1-one, 3-acetyl-7-bromo-3,4-dihydro-3-methyl at atomic levels. Molecular docking studies have revealed potential binding interactions with various enzymes and receptors, suggesting its potential as a lead compound for drug development. Furthermore, spectroscopic techniques such as NMR and IR have provided insights into its conformational flexibility and electronic properties.

In terms of synthesis, this compound can be prepared through a variety of methods, including Friedländer annulation reactions or through strategic modifications of existing benzopyran derivatives. The introduction of substituents like bromine and acetyl groups typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity.

The unique combination of structural features in 1H-2-Benzopyran-1-one, 3-acetyl-7-bromo-3,4-dihydro-3-methyl makes it an attractive target for further research. Its ability to undergo various chemical transformations and its potential biological activities position it as a valuable tool in both academic and industrial settings. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex molecular systems.